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Compound of Interest

Compound Name: CDD-1115
Cat. No.: B15574705
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling,
use, and disposal of CDD-1115, a potent and selective inhibitor of the BMP type 2 receptor
(BMPR2). The following procedural guidance is intended to ensure the safe and effective use

of this compound in a laboratory setting.

Compound Information
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Identifier Information

Compound Name CDD-1115

N-(3-Carbamoylbenzyl)-2-(isoquinolin-6-yl)-1-
Chemical Name ((1R,3R)-3-(methylcarbamoyl) cyclopentyl)-1H-
benzo[d]imidazole-6-carboxamide

Bone Morphogenetic Protein Receptor Type I
Target

(BMPR?2)
Molecular Formula Cs2H30N603
Molecular Weight 546.63 g/mol
Primary Use Research chemical for studying the BMPR2

signaling pathway.

Personal Protective Equipment (PPE) and Safety
Precautions

A specific Safety Data Sheet (SDS) for CDD-1115 is not publicly available. The following PPE
recommendations are based on general best practices for handling potent, powdered chemical
compounds in a laboratory setting.

Protection Type Specification Rationale

Provides a barrier against skin

Hand Protection Nitrile gloves
contact.
) Safety glasses with side Protects eyes from splashes or
Eye Protection , , ,
shields or goggles airborne particles.

_ Prevents contamination of
Body Protection Laboratory coat )
personal clothing.

) ) Use in a well-ventilated area or ~ Minimizes inhalation of the
Respiratory Protection )
chemical fume hood powdered compound.

General Handling Precautions:
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Do not breathe dust.

Wash hands thoroughly after handling.

First Aid Measures

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke when using this product.

In the absence of a specific SDS, the following are general first aid recommendations.

Exposure Route

First Aid Procedure

In case of eye contact

Immediately flush eyes with plenty of water for

at least 15 minutes. Seek medical attention.

In case of skin contact

Wash off with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if

irritation persists.

Move person into fresh air. If not breathing, give

If inhaled o o o

artificial respiration. Consult a physician.

Do NOT induce vomiting. Never give anything
If swallowed by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Storage and Disposal

Action Procedure
Store in a tightly closed container in a cool, dry,
Storage ]
and well-ventilated place.
Dispose of contents/container in accordance
) with local, regional, and national regulations.
Disposal

Contact a licensed professional waste disposal

service to dispose of this material.

© 2026 BenchChem. All rights reserved.

3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574705?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Experimental Protocols
In Vitro Kinase Inhibition Assay for CDD-1115

This protocol is adapted from methodologies used for similar kinase inhibitors.

Objective: To determine the in vitro inhibitory activity of CDD-1115 against BMPR2.
Materials:

» Recombinant human BMPR2 kinase domain

o ATP

e Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgClz, 1 mM EGTA, 0.01% Brij-35)
e Substrate (e.g., a generic kinase substrate peptide)

e CDD-1115 stock solution (in DMSO)

e ADP-Glo™ Kinase Assay kit (or similar)

e Microplate reader

Procedure:

o Prepare a serial dilution of CDD-1115 in DMSO.

 In a 384-well plate, add the kinase buffer.

e Add the CDD-1115 dilutions to the wells.

o Add the BMPR2 enzyme to the wells and incubate for 10 minutes at room temperature.
« Initiate the kinase reaction by adding a mixture of the substrate and ATP.

» Allow the reaction to proceed for a specified time (e.g., 60 minutes) at a controlled
temperature (e.g., 30°C).
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o Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase
Assay kit as per the manufacturer's instructions.

e Measure the luminescence using a microplate reader.

o Calculate the percent inhibition for each concentration of CDD-1115 and determine the I1Cso
value.

Signaling Pathway and Experimental Workflow
Diagrams
BMPR2 Signaling Pathway

The following diagram illustrates the canonical BMPR2 signaling pathway, which is inhibited by
CDD-1115. Upon ligand binding, BMPR2 forms a complex with a type | receptor, leading to the
phosphorylation of SMAD proteins, which then translocate to the nucleus to regulate gene
expression.[1][2]
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Click to download full resolution via product page

Caption: Canonical BMPR2 signaling pathway and the point of inhibition by CDD-1115.

Experimental Workflow: In Vitro Kinase Assay
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The diagram below outlines the key steps of the in vitro kinase inhibition assay for CDD-1115.

Prepare CDD-1115
Serial Dilutions

Add Kinase Buffer,
CDD-1115, and BMPR2
to Plate

Initiate Reaction
with ATP/Substrate

Incubate at 30°C

Stop Reaction &
Measure ADP

Read Luminescence

Calculate % Inhibition
and IC50

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15574705/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-cdd-1115
https://www.benchchem.com/product/b15574705/docs?utm_src=pdf-body-img#essential-safety-and-operational-guide-for-handling-cdd-1115
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574705?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Caption: Workflow for determining the in vitro inhibitory activity of CDD-1115.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. mdpi.com [mdpi.com]
e 2. BMPR2 - Wikipedia [en.wikipedia.org]

¢ To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
CDD-1115]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574705/docs#essential-safety-and-operational-
guide-for-handling-cdd-1115]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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